4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C17H21NO5S2/c1-3-15-4-5-17(24-15)25(20,21)18-8-6-13(7-9-18)23-14-10-12(2)22-16(19)11-14/h4-5,10-11,13H,3,6-9H2,1-2H3
• InChI Key: RNZNMVIUAZTTSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCC(CC2)OC3=CC(=O)OC(=C3)C
• Molecular Formula: C17H21NO5S2
• Molecular Weight: 383.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiophene and pyranone rings are aromatic, which could contribute to the stability of the molecule. The piperidine ring is a common structural motif in many pharmaceuticals.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the sulfonyl group could be involved in substitution or elimination reactions. The ether linkage could potentially be cleaved under acidic conditions. The pyranone ring could undergo addition reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of functional groups. For example, the presence of multiple polar groups (such as the sulfonyl group and the carbonyl group in the pyranone ring) could make the compound soluble in polar solvents.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

N-Alkylated Arylsulfonamides of (Aryloxy)ethyl Piperidines : A study explored the N-alkylation of sulfonamide moieties in arylsulfonamide derivatives of (aryloxy)ethyl piperidines as a strategy for designing selective 5-HT7 receptor ligands or multifunctional agents. This approach aims to treat complex diseases with a polypharmacological approach. The study identified compounds with potent and selective 5-HT7 receptor antagonist properties, demonstrating antidepressant-like and pro-cognitive properties in vivo, suggesting therapeutic potential for CNS disorders (Canale et al., 2016).

Antibacterial and Antimicrobial Applications

Synthesis and Antimicrobial Activity : A series of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives were synthesized and evaluated for in vitro antibacterial and antifungal activities. Certain compounds exhibited good antimicrobial activity against tested pathogenic bacterial and fungal strains, indicating the potential for further research into their use as antibacterial agents (Mallesha & Mohana, 2014).

Materials Science and Polymer Research

PEDOTPSS in Energy Conversion and Storage Devices

: The review article on poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) highlights its successful application in various energy conversion and storage devices due to its unique properties such as good film-forming ability, optical transparency, electrical conductivity, and stability. It discusses PEDOT:PSS applications in solar cells, supercapacitors, fuel cells, and more, underlining the material's significance in enhancing device performance (Sun et al., 2015).

Future Directions

Given the interesting structure of this compound and the known biological activity of many piperidine derivatives, it could be worthwhile to investigate the potential applications of this compound in more detail. This could include testing its biological activity, studying its chemical reactivity, and optimizing its synthesis.